Cas no 1344687-63-3 (5-chloro-N-propyl-1,2-benzoxazol-3-amine)

• Product Name: 5-chloro-N-propyl-1,2-benzoxazol-3-amine
• CAS No: 1344687-63-3
• MF: C₁₀H₁₁ClN₂O
• MW: 210.66014122963
• MDL: MFCD20440855
• CID: 4591127
• PubChem ID: 102538024
• Update Time: 2025-05-20

5-chloro-N-propyl-1,2-benzoxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• (5-Chloro-benzo[d]isoxazol-3-yl)-propyl-amine
• 1,2-Benzisoxazol-3-amine, 5-chloro-N-propyl-
• 5-chloro-N-propyl-1,2-benzoxazol-3-amine

• MDL： MFCD20440855
• Inchi： 1S/C10H11ClN2O/c1-2-5-12-10-8-6-7(11)3-4-9(8)14-13-10/h3-4,6H,2,5H2,1H3,(H,12,13)
• InChI Key： PHWKIMGPPRDGQU-UHFFFAOYSA-N
• SMILES： O1C2=C(C=C(Cl)C=C2)C(NCCC)=N1

5-chloro-N-propyl-1,2-benzoxazol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-chloro-N-propyl-1,2-benzoxazol-3-amine

Research Brief on 5-chloro-N-propyl-1,2-benzoxazol-3-amine (CAS: 1344687-63-3): Recent Advances and Applications

5-chloro-N-propyl-1,2-benzoxazol-3-amine (CAS: 1344687-63-3) is a benzoxazole derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its pharmacological properties, synthetic pathways, and mechanisms of action. The following research brief consolidates the latest findings related to this compound, providing insights into its current status in drug discovery and development.

Recent studies have highlighted the significance of 5-chloro-N-propyl-1,2-benzoxazol-3-amine as a promising scaffold for the design of novel bioactive molecules. Its benzoxazole core is known to interact with various biological targets, including enzymes and receptors, making it a versatile candidate for therapeutic intervention. Researchers have focused on optimizing its synthetic routes to improve yield and purity, with recent advancements in catalytic methods and green chemistry approaches. These efforts are crucial for scaling up production and ensuring reproducibility in preclinical studies.

In terms of pharmacological activity, 5-chloro-N-propyl-1,2-benzoxazol-3-amine has demonstrated notable efficacy in preliminary screenings against a range of disease models. For instance, studies have reported its inhibitory effects on specific kinases involved in inflammatory pathways, suggesting potential applications in autoimmune and chronic inflammatory diseases. Additionally, its interaction with central nervous system (CNS) targets has sparked interest in its use for neurological disorders, although further validation is required to confirm these findings.

The compound's mechanism of action has been elucidated through a combination of computational modeling and experimental techniques. Molecular docking studies have revealed its binding affinity for key amino acid residues in target proteins, providing a structural basis for its bioactivity. These insights are instrumental in guiding the rational design of derivatives with enhanced potency and selectivity. Moreover, recent pharmacokinetic studies have assessed its absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical for advancing it to clinical trials.

Despite these promising developments, challenges remain in the development of 5-chloro-N-propyl-1,2-benzoxazol-3-amine as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural modifications and formulation strategies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate its translation into clinical applications.

In conclusion, 5-chloro-N-propyl-1,2-benzoxazol-3-amine represents a compelling case study in the intersection of chemical synthesis and biological evaluation. Its multifaceted properties underscore the importance of continued research to unlock its full therapeutic potential. Future studies should focus on expanding its application scope, optimizing its pharmacological profile, and addressing the current limitations to pave the way for its eventual use in medicine.